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Compound of Interest

Compound Name: Platycoside G1

Cat. No.: B10818158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Platycoside G1 is a triterpenoid saponin isolated from the roots of Platycodon grandiflorum, a

plant with a long history of use in traditional Asian medicine. As a member of the platycoside

family, it is a subject of growing interest within the scientific community for its potential

pharmacological activities. This technical guide provides a comprehensive overview of the

available chemical data for Platycoside G1, alongside a discussion of its known biological

effects based on current research. While specific experimental data for the isolated compound

is emerging, this document aims to consolidate the existing knowledge to support further

investigation and drug development efforts.

Chemical Data
The fundamental chemical properties of Platycoside G1 are summarized in the table below.

This information is crucial for its identification, characterization, and use in experimental

settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10818158?utm_src=pdf-interest
https://www.benchchem.com/product/b10818158?utm_src=pdf-body
https://www.benchchem.com/product/b10818158?utm_src=pdf-body
https://www.benchchem.com/product/b10818158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Reference

CAS Number 849758-42-5 N/A

Molecular Formula C₆₄H₁₀₄O₃₄ [1]

Molecular Weight 1417.49 g/mol [2]

IUPAC Name

(2S,3R,4S,5S,6R)-5-

[(2S,3R,4S,5R)-5-

[[(2S,3R,4S,5R)-3,4-dihydroxy-

5-(hydroxymethyl)oxan-2-

yl]oxymethyl]-3,4-

dihydroxyoxan-2-yl]oxy-6-

(hydroxymethyl)oxane-2,3,4-

triol;[(3β,4α,16α)-16,23,24-

trihydroxyolean-12-en-28-oic

acid]

N/A

Synonyms Deapi-platycoside E [1]

Appearance White to off-white solid N/A

Solubility Soluble in DMSO [2]

Pharmacological Activities and Signaling Pathways
Current research indicates that Platycoside G1 possesses potent antioxidant properties.[2][3]

[4] However, a significant portion of the detailed pharmacological studies has been conducted

on the total saponin extracts of Platycodon grandiflorum or on more abundant platycosides,

such as Platycodin D. These studies suggest that platycosides, as a class, exert a range of

biological effects, including anti-inflammatory and anti-cancer activities.

The signaling pathways implicated in the action of Platycodon grandiflorum extracts and its

major saponins include the NF-κB, MAPK, and PI3K/Akt pathways. These pathways are central

to cellular processes such as inflammation, proliferation, and survival. While it is plausible that

Platycoside G1 may also modulate these pathways, direct experimental evidence specifically

for the isolated compound is not yet widely available in the reviewed literature. Researchers
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are encouraged to investigate these pathways to elucidate the precise mechanism of action of

Platycoside G1.

Experimental Protocols
Detailed experimental protocols specifically for Platycoside G1 are not extensively

documented in publicly available literature. The majority of published methods describe the

analysis of total saponin extracts or other specific platycosides. The following diagram

illustrates a general workflow for the isolation and characterization of saponins from Platycodon

grandiflorum, which can be adapted for the specific study of Platycoside G1.
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Analysis & Characterization Biological Activity Screening
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Column Chromatography (e.g., Silica Gel, HPLC)

Isolated Platycoside G1

Structural Elucidation (NMR, MS) Purity Assessment (HPLC) In vitro Assays (e.g., Antioxidant, Anti-inflammatory)
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In vivo Models (e.g., Animal Studies)

Click to download full resolution via product page

General workflow for saponin isolation and analysis.
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Potential Signaling Pathway
Based on the known activities of other saponins isolated from Platycodon grandiflorum, the

following diagram illustrates a hypothetical signaling pathway that Platycoside G1 might

influence. It is critical to note that this pathway is illustrative and requires experimental

validation for Platycoside G1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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